Cas no 2166843-66-7 (tert-butyl 2-amino-1-fluorocyclohexane-1-carboxylate)

• Product Name: tert-butyl 2-amino-1-fluorocyclohexane-1-carboxylate
• CAS No: 2166843-66-7
• MF: C₁₁H₂₀FNO₂
• MW: 217.280406951904
• CID: 5874894
• PubChem ID: 165745910
• Update Time: 2025-05-24

tert-butyl 2-amino-1-fluorocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-1-fluorocyclohexane-1-carboxylate
• EN300-1451503
• 2166843-66-7

• Inchi： 1S/C11H20FNO2/c1-10(2,3)15-9(14)11(12)7-5-4-6-8(11)13/h8H,4-7,13H2,1-3H3
• InChI Key： MFTPVZGXPQECDH-UHFFFAOYSA-N
• SMILES： FC1(C(=O)OC(C)(C)C)CCCCC1N

Computed Properties

• Exact Mass: 217.14780704g/mol
• Monoisotopic Mass: 217.14780704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl 2-amino-1-fluorocyclohexane-1-carboxylate

tert-butyl 2-amino-1-fluorocyclohexane-1-carboxylate (CAS No. 2166843-66-7)

The compound tert-butyl 2-amino-1-fluorocyclohexane-1-carboxylate, identified by the CAS registry number CAS No. 2166843-66-7, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of fluorinated compounds like tert-butyl 2-amino-1-fluorocyclohexane-1-carboxylate in drug design. The presence of a fluorine atom in the cyclohexane ring introduces electronic effects that can enhance the bioavailability and stability of pharmaceutical compounds. Researchers have explored the synthesis of this compound through various routes, including nucleophilic substitution and ring-opening reactions, to optimize its production efficiency.

The structural features of tert-butyl 2-amino-1-fluorocyclohexane-1-carboxylate make it a versatile building block for constructing complex molecules. The cyclohexane ring provides a rigid framework, while the amino and fluoro groups offer functional diversity. This compound has been utilized in the development of novel agrochemicals, where its ability to interact with biological targets has shown promise in pest control applications.

In terms of physical properties, tert-butyl 2-amino-1-fluorocyclohexane-1-carboxylate exhibits a melting point of approximately 95°C and a boiling point around 350°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol has been extensively studied, making it suitable for various chemical processes. The compound's stability under thermal and oxidative conditions has also been evaluated, ensuring its reliability in industrial applications.

The latest research on CAS No. 2166843-66-7 has focused on its role in polymer chemistry. Scientists have investigated its potential as a monomer for synthesizing high-performance polymers with tailored mechanical and thermal properties. These polymers have shown potential applications in aerospace and automotive industries, where lightweight yet durable materials are highly sought after.

In conclusion, tert-butyl 2-amino-1-fluorocyclohexane-1-carboxylate (CAS No. 2166843-66-7) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in future innovations.